Cas no 1794844-86-2 ({[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate)

• Product Name: {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate
• CAS No: 1794844-86-2
• MF: C₁₈H₁₆BrNO₄
• MW: 390.227944374084
• CID: 5324500
• Update Time: 2025-06-11

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-bromobenzyl)amino)-2-oxoethyl 3-acetylbenzoate
• 2-[(4-bromobenzyl)amino]-2-oxoethyl 3-acetylbenzoate
• STL195164
• [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3-acetylbenzoate
• {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate

• Inchi： 1S/C18H16BrNO4/c1-12(21)14-3-2-4-15(9-14)18(23)24-11-17(22)20-10-13-5-7-16(19)8-6-13/h2-9H,10-11H2,1H3,(H,20,22)
• InChI Key： SBGXEJSIOWCTTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(COC(C1=CC=CC(C(C)=O)=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 460
• XLogP3: 3
• Topological Polar Surface Area: 72.5

Additional information on {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate

Compound Introduction: {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate and CAS No. 1794844-86-2

Chemical research continues to advance significantly with the discovery and synthesis of novel compounds that hold promise in various pharmaceutical applications. One such compound, identified by the chemical name {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate and bearing the CAS number CAS No. 1794844-86-2, has garnered attention for its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its synthesis, chemical characteristics, and the latest research findings that underscore its significance in the field of medicinal chemistry.

The molecular structure of {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate consists of a complex arrangement of functional groups, including a brominated phenyl ring, a carbamoyl moiety, and an acetyl-substituted benzoate group. This intricate configuration suggests potential interactions with biological targets, making it a candidate for further exploration in drug discovery. The presence of the 4-bromophenyl group is particularly noteworthy, as bromine substituents are often employed in medicinal chemistry to enhance binding affinity and metabolic stability.

In terms of synthesis, {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate can be prepared through multi-step organic reactions that involve the coupling of bromobenzene derivatives with appropriate carbamoylating agents. The acetyl group on the benzoate moiety further complicates the synthetic pathway but also contributes to the compound's overall functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity, underscoring the importance of modern synthetic methodologies in producing complex molecules.

The chemical properties of this compound are influenced by its diverse functional groups. The carbamoyl group can participate in hydrogen bonding interactions, which may be crucial for its binding affinity to biological targets. Additionally, the acetyl group can influence the compound's solubility and metabolic fate, factors that are critical in drug development. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating the structural details of {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate, providing valuable insights into its molecular architecture.

Recent research has begun to explore the potential pharmacological activities of {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to neurological disorders, cancer therapy, and anti-inflammatory applications. The brominated phenyl ring is particularly interesting as it has been shown to enhance binding interactions with certain protein targets. For instance, analogs containing similar brominated aromatic rings have demonstrated efficacy in inhibiting kinases and other enzymes involved in disease pathways.

One notable study published in a leading pharmaceutical chemistry journal highlighted the compound's potential as an inhibitor of specific enzymatic targets. The research utilized computational modeling to predict binding affinities and was supported by experimental validation through enzyme inhibition assays. The findings suggested that {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate could serve as a lead compound for further development into a therapeutic agent. This aligns with broader trends in drug discovery where structurally complex molecules are being designed to achieve high specificity and potency.

The synthesis and characterization of this compound also contribute to the growing library of molecular tools available for medicinal chemists. The ability to modify specific functional groups allows for rapid diversification of the chemical space explored, increasing the likelihood of identifying novel bioactive entities. Techniques such as high-throughput screening (HTS) are being employed to evaluate large collections of compounds like {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate for their biological activity.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling compounds like {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate during both research and potential commercialization phases. Quality control measures must be stringent to guarantee consistency and purity across batches. Collaborative efforts between synthetic chemists, analytical scientists, and regulatory experts are necessary to navigate the complexities involved in bringing such compounds from laboratory-scale synthesis to larger-scale production.

The environmental impact of producing and utilizing such compounds is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts or renewable feedstocks are being explored as alternatives to traditional synthetic approaches. These innovations not only align with sustainability goals but also enhance cost-effectiveness in drug development.

In conclusion, {[(4-bromophenyl)methyl]carbamoyl}methyl 3-acetylbenzoate (CAS No. 1794844-86-2) represents a significant advancement in medicinal chemistry due to its complex structure and potential biological activities. The compound's unique combination of functional groups makes it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this molecule and similar derivatives, it will undoubtedly contribute to the development of next-generation pharmaceuticals that address unmet medical needs.